Cas no 2229005-34-7 (7-hydrazinyl-1-methyl-1H-indole)

• Product Name: 7-hydrazinyl-1-methyl-1H-indole
• CAS No: 2229005-34-7
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6441060
• PubChem ID: 165696139
• Update Time: 2025-10-28

7-hydrazinyl-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-hydrazinyl-1-methyl-1H-indole
• EN300-1773047
• 2229005-34-7

• Inchi： 1S/C9H11N3/c1-12-6-5-7-3-2-4-8(11-10)9(7)12/h2-6,11H,10H2,1H3
• InChI Key： FATFFJUXJZYICQ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=CC=C(C1=2)NN

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43Ų

Additional information on 7-hydrazinyl-1-methyl-1H-indole

Professional Introduction to Compound with CAS No. 2229005-34-7 and Product Name: 7-hydrazinyl-1-methyl-1H-indole

The compound with the CAS number 2229005-34-7 and the product name 7-hydrazinyl-1-methyl-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its indole core structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a hydrazine moiety at the 7-position and a methyl group at the 1-position endows this molecule with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of indole derivatives as bioactive molecules. Indole scaffolds are known for their versatility and have been incorporated into numerous drugs targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The compound 7-hydrazinyl-1-methyl-1H-indole is no exception, as its structural features suggest potential interactions with biological targets that could lead to novel therapeutic interventions.

One of the most compelling aspects of 7-hydrazinyl-1-methyl-1H-indole is its hydrazine functionality. Hydrazine-based compounds have been extensively studied for their ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones. These hydrazones have been explored as intermediates in the synthesis of more complex molecules, including some that exhibit pharmacological activity. The hydrazine group in 7-hydrazinyl-1-methyl-1H-indole could potentially be utilized to develop new drug candidates by forming covalent bonds with biological targets or by serving as a precursor for more sophisticated derivatives.

The methyl group at the 1-position of the indole ring in 7-hydrazinyl-1-methyl-1H-indole also contributes to its chemical diversity. Methyl-substituted indoles often exhibit enhanced lipophilicity, which can improve oral bioavailability and membrane permeability—critical factors for drug efficacy. This feature makes 7-hydrazinyl-1-methyl-1H-indole an attractive scaffold for designing molecules that can efficiently cross biological membranes and reach their intended targets.

Recent research has highlighted the importance of indole derivatives in addressing unmet medical needs. For instance, studies have demonstrated that certain indole-based compounds can modulate inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. The structural motif of 7-hydrazinyl-1-methyl-1H-indole aligns well with this research direction, as it combines elements known to interact with biological systems in meaningful ways.

The synthesis of 7-hydrazinyl-1-methyl-1H-indole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a substituted indole precursor, followed by functionalization at the 7-position with a hydrazine group. The introduction of the methyl group at the 1-position can be achieved through various methods, such as alkylation reactions or metal-catalyzed coupling reactions. These synthetic strategies not only showcase the compound's complexity but also demonstrate the synthetic prowess required to produce such molecules on an industrial scale.

In terms of pharmacological potential, 7-hydrazinyl-1-methyl-1H-indole has shown promise in preliminary screenings as a modulator of enzyme activity and receptor binding. Its ability to interact with biological targets suggests that it could be developed into a lead compound for further medicinal chemistry optimization. By leveraging structure-based drug design principles, researchers can modify specific regions of this molecule to enhance its potency, selectivity, and pharmacokinetic properties.

The versatility of 7-hydrazinyl-1-methyl-1H-indole extends beyond its potential as an active pharmaceutical ingredient (API). It can also serve as a building block for more complex molecules, allowing chemists to explore novel chemical space and discover unexpected biological activities. This adaptability is particularly valuable in drug discovery pipelines where rapid iteration and diversification are essential for success.

As computational chemistry advances, virtual screening methods are increasingly being used to identify promising candidates like 7-hydrazinyl-1-methyl-1H-indole before they enter costly wet-lab synthesis and testing phases. These computational approaches leverage large datasets and sophisticated algorithms to predict how molecules will behave biologically, thereby accelerating the drug discovery process. The integration of computational tools with traditional experimental methods has significantly enhanced the efficiency of developing new drugs.

The future prospects for 7-hydrazinyl-1-methyl-1H-indole are bright, particularly as research continues to uncover new therapeutic applications for indole derivatives. Collaborative efforts between academia and industry are likely to drive further exploration of this compound's potential, leading to innovative treatments for a range of diseases. As our understanding of biological systems grows more refined, so too will our ability to harness molecules like 7-hydrazinyl-1-methyl-1H-indole for therapeutic benefit.